Heliocurassavicine
Overview
Description
Heliocurassavicine is a natural product found in the Heliotropium curassavicum plant . It is a nitrogen-containing compound with a molecular formula of C15H27NO4 .
Molecular Structure Analysis
The molecular structure of this compound is represented by the formula C15H27NO4 . The IUPAC name is [(1S,8S)-2,3,5,6,7,8-hexahydro-1H-pyrrolizin-1-yl]methyl (2R)-2-hydroxy-2-[(1S)-1-hydroxyethyl]-3-methylbutanoate . The molecular weight is 285.38 g/mol .Physical and Chemical Properties Analysis
This compound has a molecular weight of 285.38 g/mol . It is a powder in physical form . The compound has a hydrogen bond donor count of 2 and a hydrogen bond acceptor count of 5 . It also has a rotatable bond count of 6 .Scientific Research Applications
Alkaloid Composition and Structural Analysis
Heliocurassavicine, along with other alkaloids found in Heliotropium curassavicum, has been the subject of extensive chemical analysis. Researchers have isolated and determined the structure of various alkaloids including this compound, heliocurassavine, heliocoromandaline, and others from Heliotropium curassavicum. These studies, conducted through high-resolution 1H NMR and mass spectrometry, are crucial for understanding the chemical properties and potential applications of these compounds (Mohanraj et al., 1982).
Genotoxic Effects
Research has also been conducted on the genotoxic effects of an aqueous extract of Heliotropium curassavicum, which includes this compound. This study focused on the chromosomal aberrations, mitotic index, and anaphase delay in the CHO cell line, suggesting significant genotoxicity possibly associated with the pyrrolizidine alkaloids present in the plant (Carballo et al., 1992).
New Alkaloid Discovery
Further research into Heliotropium curassavicum led to the discovery of new pyrrolizidine alkaloids, expanding the understanding of the chemical diversity and potential applications of these compounds. These findings are key to exploring new avenues in scientific research involving this compound and related alkaloids (Davicino et al., 1988).
Therapeutic Applications and Toxicity
While Heliotropium curassavicum is known for its therapeutic uses, it's important to note the presence of potentially hazardous pyrrolizidine alkaloids like this compound. This plant has been linked to cases of human poisoning, highlighting the need for cautious application and further research into its safe use (Alshawikhat et al., 2023).
Photosynthetic Research
Research on Heliotropium curassavicum extends to its photosynthetic properties, where studies have investigated the plant's acclimation potential to temperature, offering insights into its adaptive mechanisms and potential applications in understanding plant responses to environmental changes (Mooney, 2004).
Properties
IUPAC Name |
[(1S,8S)-2,3,5,6,7,8-hexahydro-1H-pyrrolizin-1-yl]methyl (2R)-2-hydroxy-2-[(1S)-1-hydroxyethyl]-3-methylbutanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H27NO4/c1-10(2)15(19,11(3)17)14(18)20-9-12-6-8-16-7-4-5-13(12)16/h10-13,17,19H,4-9H2,1-3H3/t11-,12+,13-,15+/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BWQSLRZZOVFVHJ-SFDCQRBFSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(C(C)O)(C(=O)OCC1CCN2C1CCC2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]([C@](C(C)C)(C(=O)OC[C@H]1CCN2[C@H]1CCC2)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H27NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.38 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
82354-34-5 | |
Record name | Heliocurassavicine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0082354345 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | HELIOCURASSAVICINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/V3JMV1Z2UU | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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